Cas no 2172095-88-2 (4-(3-amino-5-fluoropyridin-2-yl)benzamide)
4-(3-amino-5-fluoropyridin-2-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-amino-5-fluoropyridin-2-yl)benzamide
- 2172095-88-2
- EN300-1586519
-
- Inchi: 1S/C12H10FN3O/c13-9-5-10(14)11(16-6-9)7-1-3-8(4-2-7)12(15)17/h1-6H,14H2,(H2,15,17)
- InChI Key: YOSANDHYQFQIIY-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C(=C1)N)C1C=CC(C(N)=O)=CC=1
Computed Properties
- Exact Mass: 231.08079011g/mol
- Monoisotopic Mass: 231.08079011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 82Ų
4-(3-amino-5-fluoropyridin-2-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1586519-1.0g |
4-(3-amino-5-fluoropyridin-2-yl)benzamide |
2172095-88-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1586519-50mg |
4-(3-amino-5-fluoropyridin-2-yl)benzamide |
2172095-88-2 | 50mg |
$888.0 | 2023-09-24 | ||
| Enamine | EN300-1586519-100mg |
4-(3-amino-5-fluoropyridin-2-yl)benzamide |
2172095-88-2 | 100mg |
$930.0 | 2023-09-24 | ||
| Enamine | EN300-1586519-250mg |
4-(3-amino-5-fluoropyridin-2-yl)benzamide |
2172095-88-2 | 250mg |
$972.0 | 2023-09-24 | ||
| Enamine | EN300-1586519-500mg |
4-(3-amino-5-fluoropyridin-2-yl)benzamide |
2172095-88-2 | 500mg |
$1014.0 | 2023-09-24 | ||
| Enamine | EN300-1586519-1000mg |
4-(3-amino-5-fluoropyridin-2-yl)benzamide |
2172095-88-2 | 1000mg |
$1057.0 | 2023-09-24 | ||
| Enamine | EN300-1586519-2500mg |
4-(3-amino-5-fluoropyridin-2-yl)benzamide |
2172095-88-2 | 2500mg |
$2071.0 | 2023-09-24 | ||
| Enamine | EN300-1586519-5000mg |
4-(3-amino-5-fluoropyridin-2-yl)benzamide |
2172095-88-2 | 5000mg |
$3065.0 | 2023-09-24 | ||
| Enamine | EN300-1586519-10000mg |
4-(3-amino-5-fluoropyridin-2-yl)benzamide |
2172095-88-2 | 10000mg |
$4545.0 | 2023-09-24 |
4-(3-amino-5-fluoropyridin-2-yl)benzamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-(3-amino-5-fluoropyridin-2-yl)benzamide
Introduction to 4-(3-Amino-5-Fluoropyridin-2-yl)benzamide (CAS No. 2172095-88-2)
4-(3-Amino-5-fluoropyridin-2-yl)benzamide, a compound with the CAS number 2172095-88-2, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted pyridine ring and an amide group. These features contribute to its potential biological activities and therapeutic applications.
The chemical structure of 4-(3-amino-5-fluoropyridin-2-yl)benzamide consists of a benzamide moiety linked to a 3-amino-5-fluoropyridine ring. The presence of the fluorine atom in the pyridine ring can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its bioavailability.
Recent studies have highlighted the potential of 4-(3-amino-5-fluoropyridin-2-yl)benzamide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell cycle regulation and apoptosis.
In addition to its antiproliferative effects, 4-(3-amino-5-fluoropyridin-2-yl)benzamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacological profile of 4-(3-amino-5-fluoropyridin-2-yl)benzamide has been further explored through preclinical studies. Animal models have shown that this compound exhibits good oral bioavailability and a favorable safety profile. These findings suggest that it has the potential to be developed into a novel therapeutic agent for various diseases.
To further understand the biological activities of 4-(3-amino-5-fluoropyridin-2-yl)benzamide, researchers have conducted structure-activity relationship (SAR) studies. These studies have identified key structural modifications that can enhance the compound's potency and selectivity. For example, substituting different functional groups on the benzamide moiety or modifying the pyridine ring can lead to compounds with improved pharmacological properties.
The synthesis of 4-(3-amino-5-fluoropyridin-2-yl)benzamide has been reported in several scientific publications. The most common synthetic route involves the reaction of 3-amino-5-fluoropyridine with 4-chlorobenzoyl chloride, followed by deprotection to yield the final product. This synthetic method is efficient and scalable, making it suitable for large-scale production.
In conclusion, 4-(3-amino-5-fluoropyridin-2-yl)benzamide (CAS No. 2172095-88-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potent biological activities, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its pharmacological properties for clinical use.
2172095-88-2 (4-(3-amino-5-fluoropyridin-2-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)